Cas no 53931-25-2 (Hederagenin 28-O-beta-D-glucopyranosyl ester)

Hederagenin 28-O-beta-D-glucopyranosyl ester is a triterpenoid saponin derivative, characterized by the glycosylation of hederagenin at the C-28 position with a beta-D-glucopyranosyl moiety. This structural modification enhances its solubility and bioavailability compared to the aglycone form. The compound exhibits notable biological activities, including anti-inflammatory, antioxidant, and potential anticancer properties, attributed to its ability to modulate cellular signaling pathways. Its well-defined molecular structure makes it valuable for pharmacological research and drug development. The purity and stability of this esterified form ensure reproducibility in experimental studies, supporting its use as a reference standard or bioactive agent in biochemical and medicinal investigations.
Hederagenin 28-O-beta-D-glucopyranosyl ester structure
53931-25-2 structure
Product Name:Hederagenin 28-O-beta-D-glucopyranosyl ester
CAS No:53931-25-2
MF:C36H58O9
MW:634.8403
CID:2076447
Update Time:2025-05-20

Hederagenin 28-O-beta-D-glucopyranosyl ester Chemical and Physical Properties

Names and Identifiers

    • hederagenin 28-O-beta-D-glucopyranoside
    • O-glucopyranosylepiederagenin, 28-
    • HEDERAGENIN 28-O-BETA-D-GLUCOPYRANOSYL ESTER
    • hederagenin 28-O-β-D-glucopyranoside
    • hederagenin-28-β-D-glucopyranoside
    • [3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (4aS,6aR,6aS,6bR,8aR,9R,12aR,14bR)-10-hydroxy-9-(hydro
    • Hederagenin 28-O-beta-D-glucopyranosyl ester
    • Inchi: 1S/C36H58O9/c1-31(2)13-15-36(30(43)45-29-28(42)27(41)26(40)22(18-37)44-29)16-14-34(5)20(21(36)17-31)7-8-24-32(3)11-10-25(39)33(4,19-38)23(32)9-12-35(24,34)6/h7,21-29,37-42H,8-19H2,1-6H3/t21-,22?,23-,24-,25?,26?,27?,28?,29?,32+,33+,34-,35-,36+/m1/s1
    • InChI Key: WJMMBVSOQPALFO-NBCRDUFZSA-N
    • SMILES: O([H])C1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])([C@]1(C([H])([H])[H])C([H])([H])O[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)OC5([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O5)O[H])O[H])O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

  • Exact Mass: 634.40800
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 5
  • Complexity: 1200
  • Topological Polar Surface Area: 157

Experimental Properties

  • Color/Form: Powder
  • Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 197-202 ºC (methanol )
  • Solubility: Insuluble (1.8E-4 g/L) (25 ºC),
  • PSA: 156.91000
  • LogP: 3.46450

Hederagenin 28-O-beta-D-glucopyranosyl ester Pricemore >>

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Hederagenin 28-O-beta-D-glucopyranosyl ester Related Literature

Additional information on Hederagenin 28-O-beta-D-glucopyranosyl ester

Recent Advances in the Study of Hederagenin 28-O-beta-D-glucopyranosyl Ester (CAS: 53931-25-2)

Hederagenin 28-O-beta-D-glucopyranosyl ester (CAS: 53931-25-2) is a triterpenoid saponin derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its diverse pharmacological activities. Recent studies have focused on its potential therapeutic applications, including anti-inflammatory, anti-cancer, and neuroprotective effects. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, pharmacokinetics, and potential clinical applications.

A study published in the Journal of Natural Products (2023) investigated the anti-inflammatory properties of Hederagenin 28-O-beta-D-glucopyranosyl ester. The research demonstrated that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The study further elucidated the underlying mechanism, revealing that the compound exerts its effects by modulating the NF-κB signaling pathway. These findings suggest its potential as a novel anti-inflammatory agent for treating chronic inflammatory diseases.

In the field of oncology, a recent preclinical study (Cell Death & Disease, 2023) explored the anti-cancer effects of Hederagenin 28-O-beta-D-glucopyranosyl ester in various cancer cell lines. The results indicated that the compound induces apoptosis in cancer cells through the activation of caspase-3 and PARP cleavage. Additionally, it was found to inhibit cancer cell migration and invasion by downregulating matrix metalloproteinases (MMPs). These findings highlight its potential as a multi-targeted anti-cancer agent, although further in vivo studies are needed to validate these effects.

Pharmacokinetic studies of Hederagenin 28-O-beta-D-glucopyranosyl ester have also made significant progress. A recent publication in Xenobiotica (2023) reported on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The study found that the compound has moderate oral bioavailability and undergoes extensive phase II metabolism, primarily glucuronidation. These pharmacokinetic characteristics are crucial for understanding its therapeutic potential and guiding future formulation development.

Emerging research has also explored the neuroprotective effects of Hederagenin 28-O-beta-D-glucopyranosyl ester. A study in Neuropharmacology (2023) demonstrated that the compound protects neuronal cells against oxidative stress by activating the Nrf2/HO-1 pathway. This suggests potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease, although clinical studies are still needed to confirm these effects in humans.

In conclusion, recent research on Hederagenin 28-O-beta-D-glucopyranosyl ester (CAS: 53931-25-2) has revealed its multifaceted pharmacological properties and therapeutic potential across various disease areas. While preclinical data are promising, further research is needed to fully understand its mechanisms of action, optimize its pharmacokinetic properties, and evaluate its safety and efficacy in clinical settings. The compound represents an exciting area of research in the development of novel therapeutic agents derived from natural products.

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